Cas no 16368-97-1 (Bis(2-ethylhexyl) phenyl phosphate)

Bis(2-ethylhexyl) phenyl phosphate is an organophosphate compound commonly used as a flame retardant and plasticizer in polymer applications. Its chemical structure provides excellent thermal stability and compatibility with a variety of resins, including PVC and other engineering plastics. The compound exhibits low volatility and good resistance to extraction, enhancing the durability of treated materials. Its flame-retardant properties are attributed to the phosphorus content, which promotes char formation and reduces flammability. Additionally, it demonstrates favorable low-temperature performance, making it suitable for applications requiring flexibility in cold environments. The compound is often utilized in wire and cable coatings, adhesives, and specialty elastomers where flame resistance and plasticization are required.
Bis(2-ethylhexyl) phenyl phosphate structure
16368-97-1 structure
Product Name:Bis(2-ethylhexyl) phenyl phosphate
CAS No:16368-97-1
MF:C22H39O4P
MW:398.516428232193
MDL:MFCD01705702
CID:181821
PubChem ID:85990
Update Time:2025-06-21

Bis(2-ethylhexyl) phenyl phosphate Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,bis(2-ethylhexyl) phenyl ester
    • Bis(2-ethylhexyl) phenyl phosphate
    • AI3-16977
    • BRN 2012463
    • DAFF
    • DEPP
    • Di(2-ethylhexyl)phenyl phosphate
    • Einecs 240-424-5
    • PHENYLDI(2-ETHYLHEXYL)PHOSPHATE
    • O,O-bis(2-ethylhexyl)-O-phenyl phosphate
    • Phosphoric acid, bis(2-ethylhexyl) phenyl ester
    • Bis(2-ethylhexyl)phenyl phosphate
    • Phosphoric acid, bis(2-ethylhexyl)phenyl ester
    • Phosphoric acid bis(2-ethylhexyl)phenyl ester
    • AKOS037645593
    • SCHEMBL124717
    • DTXSID6051770
    • Bis(2-ethylhexyl)phenylphosphate
    • NS00020155
    • AS-61644
    • 4-06-00-00712 (Beilstein Handbook Reference)
    • D93135
    • bis-(2-ethylhexyl)-phenyl phosphate
    • 16368-97-1
    • DI(2-ETHYLHEXYL)PHENYLPHOSPHATE
    • DB-229999
    • DTXCID5030325
    • ZXZYMQCBRZBVIC-UHFFFAOYSA-N
    • MDL: MFCD01705702
    • Inchi: 1S/C22H39O4P/c1-5-9-14-20(7-3)18-24-27(23,26-22-16-12-11-13-17-22)25-19-21(8-4)15-10-6-2/h11-13,16-17,20-21H,5-10,14-15,18-19H2,1-4H3
    • InChI Key: ZXZYMQCBRZBVIC-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OCC(CC)CCCC)OCC(CC)CCCC
    • BRN: 2012463

Computed Properties

  • Exact Mass: 398.25877
  • Monoisotopic Mass: 398.25859672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • PSA: 44.76

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Additional information on Bis(2-ethylhexyl) phenyl phosphate

Bis(2-ethylhexyl) Phenyl Phosphate (CAS No. 16368-97-1): An Overview

Bis(2-ethylhexyl) phenyl phosphate (BEHP), with the CAS number 16368-97-1, is a versatile organophosphorus compound widely used in various industrial applications, particularly in the formulation of plasticizers, flame retardants, and lubricants. This compound is known for its excellent thermal stability, low volatility, and high compatibility with a variety of polymers, making it a preferred choice in the manufacturing of polyvinyl chloride (PVC) and other plastic materials.

The chemical structure of Bis(2-ethylhexyl) phenyl phosphate consists of two 2-ethylhexyl groups and one phenyl group attached to a central phosphorus atom. This unique structure contributes to its exceptional performance in enhancing the flexibility and durability of plastic products while providing effective flame retardancy. Recent studies have further explored the potential of BEHP in advanced applications, such as in the development of high-performance coatings and adhesives.

In the context of plasticizers, BEHP has gained significant attention due to its ability to improve the mechanical properties of PVC without compromising its processability. Unlike some traditional plasticizers that may leach out over time, BEHP exhibits excellent long-term stability, ensuring that the plastic products maintain their desired characteristics throughout their lifecycle. This makes it particularly suitable for use in applications where long-term performance is critical, such as in automotive components, building materials, and medical devices.

As a flame retardant, BEHP plays a crucial role in enhancing the fire safety of various materials. Its mechanism involves the formation of a protective char layer on the surface of the material during combustion, which helps to inhibit the spread of flames and reduce heat release. This property has been extensively studied and validated through numerous laboratory tests and real-world applications. For instance, a recent study published in the Journal of Applied Polymer Science demonstrated that BEHP significantly improved the fire resistance of PVC composites when used in conjunction with other flame retardants.

In addition to its industrial applications, BEHP has also been investigated for its potential use in lubricants. Its low volatility and high thermal stability make it an attractive additive for lubricating oils and greases used in high-temperature environments. Research conducted by a team at the University of California, Berkeley, found that BEHP can effectively reduce friction and wear in metal components under extreme conditions, thereby extending the lifespan of machinery and reducing maintenance costs.

The environmental impact of Bis(2-ethylhexyl) phenyl phosphate has also been a subject of interest. While it is generally considered to have low toxicity and minimal environmental persistence compared to some other organophosphorus compounds, ongoing studies are being conducted to ensure its safe use and disposal. Regulatory bodies such as the Environmental Protection Agency (EPA) continue to monitor its usage and set guidelines to minimize any potential risks.

In conclusion, Bis(2-ethylhexyl) phenyl phosphate (CAS No. 16368-97-1) is a multifunctional compound with a wide range of applications in various industries. Its unique chemical properties make it an essential component in the formulation of plasticizers, flame retardants, and lubricants. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern materials science and engineering.

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